Cas no 7442-76-4 (4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-)
7442-76-4 structure
Product Name:4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-
4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-
- 2-Methyl-3-hydroxy-5-formylpyridine-4-carboxylic acid
- 5-formyl-3-hydroxy-2-methylpyridine-4-carboxylic acid
- Isonicotinic acid, 5-formyl-3-hydroxy-2-methyl-
- AKOS006313651
- 5-Formyl-3-hydroxy-2-methylisonicotinic acid
- SCHEMBL14575607
- 2-Methyl-3-hydroxy-5-formylpyridine-4-carboxylate
- 5-Formyl-3-hydroxy-2-methylisonicotinic acid #
- DTXSID30331536
- JTWNWNJMNSJYDL-UHFFFAOYSA-N
- C06050
- CHEBI:28038
- 7442-76-4
-
- Inchi: 1S/C8H7NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2-3,11H,1H3,(H,12,13)
- InChI Key: JTWNWNJMNSJYDL-UHFFFAOYSA-N
- SMILES: OC1C(C)=NC=C(C=O)C=1C(=O)O
Computed Properties
- Exact Mass: 181.03751
- Monoisotopic Mass: 181.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- PSA: 87.49
4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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